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Abstract
3-Feruloylquinic acid (3-FQA), a prominent member of the hydroxycinnamic acid family,

stands as a critical secondary metabolite in the sophisticated defense arsenal of plants.

Formed through the phenylpropanoid pathway, this compound is an ester of ferulic acid and

quinic acid.[1] Its production is often significantly upregulated in response to biotic stresses,

including pathogen infection and herbivory. 3-FQA exhibits a spectrum of protective

bioactivities, functioning as an antimicrobial agent against pathogenic fungi and bacteria, a

feeding deterrent to insects, and a potent antioxidant that mitigates cellular damage from

oxidative stress during an immune response. This guide provides a comprehensive overview of

the biosynthesis of 3-FQA, its signaling pathways, its quantified roles in plant defense, and

detailed experimental protocols for its study, serving as a vital resource for researchers in plant

science and drug discovery.

Chemical and Physical Properties
3-O-feruloyl-D-quinic acid is a derivative of D-quinic acid, characterized by the esterification of

the hydroxyl group at position 3 with trans-ferulic acid.[1] It is a key plant metabolite found in

various species.[1]
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Property Data

IUPAC Name

(1S,3R,4R,5R)-1,3,4-trihydroxy-5-[(E)-3-(4-

hydroxy-3-methoxyphenyl)prop-2-

enoyl]oxycyclohexane-1-carboxylic acid[1]

Molecular Formula C₁₇H₂₀O₉[1]

Molecular Weight 368.3 g/mol

CAS Number 62929-69-5

Physical Description Solid

Melting Point 196 - 197 °C

Biosynthesis of 3-Feruloylquinic Acid
The synthesis of 3-FQA is an integral part of the broader phenylpropanoid pathway, a

fundamental metabolic route for the production of a vast array of phenolic compounds in plants.

The pathway begins with the amino acid L-phenylalanine.

The key steps involved are:

Deamination: Phenylalanine ammonia-lyase (PAL) catalyzes the conversion of L-

phenylalanine to cinnamic acid.

Hydroxylation: Cinnamate 4-hydroxylase (C4H) hydroxylates cinnamic acid to produce p-

coumaric acid.

Ligation: 4-coumarate:CoA ligase (4CL) activates p-coumaric acid by attaching it to

Coenzyme A, forming p-coumaroyl-CoA.

Esterification: Hydroxycinnamoyl-CoA:quinate hydroxycinnamoyl transferase (HQT) transfers

the p-coumaroyl group to quinic acid, forming p-coumaroyl quinate.

Hydroxylation: p-coumaroyl 3'-hydroxylase (C3'H) then hydroxylates the p-coumaroyl quinate

to produce caffeoyl quinate.
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Methylation: Caffeoyl-CoA O-methyltransferase (CCoAOMT) is involved in the subsequent

methylation step that leads to the formation of feruloyl-CoA, which is then transferred to

quinic acid by HQT to yield 3-feruloylquinic acid.

L-Phenylalanine

PAL

Cinnamic Acid

C4H

p-Coumaric Acid

4CL

p-Coumaroyl-CoA

HQT

p-Coumaroyl Quinate

C3'H

Caffeoyl Quinate

HQT

Caffeoyl-CoA

CCoAOMT

Feruloyl-CoA

HQT

3-Feruloylquinic Acid

Quinic Acid

Click to download full resolution via product page

Caption: Biosynthesis pathway of 3-Feruloylquinic acid.

Role of 3-Feruloylquinic Acid in Plant Defense
Phenolic compounds are integral to plant defense, acting as pre-formed barriers or being

rapidly synthesized upon stress. 3-FQA contributes to this defense system through several
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mechanisms.

Antimicrobial Activity
Hydroxycinnamic acids and their derivatives can exert antimicrobial effects through various

mechanisms, including the disruption of microbial cell membranes, inhibition of enzymes, and

deprivation of essential metal ions. While specific data for pure 3-FQA against a wide range of

plant pathogens is an area requiring further research, studies on plant extracts rich in

feruloylquinic acid derivatives show significant inhibitory effects against pathogenic bacteria

and fungi. For instance, ferulic acid esters have demonstrated notable antibacterial activity

against the plant pathogen Ralstonia solanacearum. Similarly, extracts containing various

phenolic acids have shown fungicidal action against multiple species of Fusarium.

Compound/Extract Target Organism
Activity Metric
(MIC)

Reference

Ferulic Acid Ester

(Chlorobutyl ferulate)

Ralstonia

solanacearum
0.64 mg/mL

Phenolic Acid Extracts Fusarium culmorum 0.20% (2 mg/mL)

Gallic Acid (Related

Phenolic)

Methicillin-resistant S.

aureus (MRSA)
32 µg/mL

Insect Antifeedant Activity
Many phenolic compounds deter insect feeding, reducing herbivory pressure. They can make

plant tissues unpalatable or interfere with the insect's digestive processes. Plant extracts

containing a mixture of phenolics, including chlorogenic and feruloylquinic acids, have shown

antifeedant properties against generalist herbivores like Spodoptera species. The antifeedant

effect is often dose-dependent, with higher concentrations leading to greater feeding

deterrence.
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Plant Extract
(Active
Components)

Target Organism
Activity Metric (%
Antifeedant
Activity)

Reference

Strychnos nuxvomica

(Ethyl acetate extract)
Spodoptera litura 88.98%

Vitex negundo

(Hexane extract)
Spodoptera litura 86.41%

Neem Seed Kernel

Extract (Azadirachtin)
Spodoptera frugiperda High

Antioxidant Activity
Pathogen infection often triggers a rapid generation of reactive oxygen species (ROS) in the

plant, a phenomenon known as the "oxidative burst." While ROS are crucial for signaling and

direct antimicrobial action, excessive accumulation can cause oxidative damage to host cells.

3-FQA, as a phenolic compound, is an effective radical scavenger, helping to neutralize ROS

and protect the plant's cellular machinery.

Assay Activity Metric (IC₅₀) Reference

ABTS Radical Scavenging 0.017 mg/mL

DPPH Radical Scavenging 0.06 mg/mL

Hydroxy Radical Scavenging 0.49 mg/mL

Induction and Signaling Pathways
The accumulation of 3-FQA is not static; it is a dynamic process regulated by complex signaling

networks initiated by the plant's perception of danger signals. These signals, known as elicitors,

can be pathogen-associated molecular patterns (PAMPs), such as fungal chitin or bacterial

flagellin, or damage-associated molecular patterns (DAMPs) released from wounded plant

cells.
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The recognition of these elicitors by pattern recognition receptors (PRRs) on the plant cell

surface triggers a cascade of downstream events. This typically involves an influx of Ca²⁺ ions

and the activation of a mitogen-activated protein kinase (MAPK) cascade. These activated

kinases phosphorylate and activate specific transcription factors (e.g., MYB, WRKY), which

then bind to the promoter regions of defense-related genes, including the enzymes of the

phenylpropanoid pathway (PAL, C4H, 4CL, etc.). This transcriptional reprogramming leads to

the rapid biosynthesis and accumulation of defensive compounds like 3-FQA at the site of

infection or stress.
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Caption: Elicitor-induced signaling for 3-FQA biosynthesis.
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Experimental Protocols & Workflows
General Experimental Workflow
The investigation of 3-FQA's bioactivity follows a structured workflow, from extraction to final

bioassay, to ensure reproducible and reliable results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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